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Compound of Interest

Compound Name: Cobalt(II) acetylacetonate

Cat. No.: B1366596 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the appropriate firefighting measures for incidents involving cobalt(II)
acetylacetonate.

Frequently Asked Questions (FAQs)
Q1: What are the immediate hazards I should be aware of if a fire involves cobalt(II)
acetylacetonate?

A: Cobalt(II) acetylacetonate is a combustible material that can be harmful if swallowed or

inhaled.[1] In a fire, it may decompose to produce hazardous fumes, including carbon oxides

and cobalt oxides.[2] It is also important to note that it is moisture-sensitive.[1]

Q2: What type of fire extinguisher should be used on a cobalt(II) acetylacetonate fire?

A: For fires involving cobalt(II) acetylacetonate, it is recommended to use a dry chemical,

carbon dioxide, or alcohol-resistant foam extinguisher.[3][4] Some sources also mention water

spray and chemical foam as suitable extinguishing media.[5]

Q3: Are there any extinguishing agents that should be avoided?

A: The available safety data sheets do not explicitly list unsuitable extinguishing media.

However, given that the substance is a powder, care should be taken to avoid creating a dust

cloud, which could lead to a flash fire or explosion.[6]
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Q4: What personal protective equipment (PPE) is necessary for firefighting personnel?

A: Firefighters must wear a NIOSH-approved positive self-contained breathing apparatus

(SCBA) and full protective gear, including flame and chemical-resistant clothing, hats, boots,

and gloves.[2][5] For general handling, tightly fitting safety goggles, chemical-impermeable

gloves, and respiratory protection are recommended.[3][4]

Q5: What are the hazardous decomposition products from burning cobalt(II) acetylacetonate?

A: When cobalt(II) acetylacetonate burns, it can produce hazardous decomposition products

such as carbon monoxide (CO), carbon dioxide (CO2), and cobalt oxides.[2][5]

Q6: What is the appropriate response to a spill of cobalt(II) acetylacetonate that has not

ignited?

A: In the event of a spill, you should first ensure adequate ventilation and remove all sources of

ignition.[3] Wear appropriate personal protective equipment, including respiratory protection,

gloves, and eye protection.[3] Sweep or vacuum up the material, avoiding dust formation, and

place it into a suitable, closed container for disposal.[1][5]

Firefighting Safety Data Summary
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Parameter Recommendation Source(s)

Suitable Extinguishing Media

Dry chemical, carbon dioxide,

alcohol-resistant foam, water

spray, chemical foam.

[2][3][4][5]

Unsuitable Extinguishing

Media

No specific agents listed as

unsuitable. Caution advised

against methods that create

dust clouds.

[6]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO2), Cobalt

oxides.

[2][5]

Firefighter PPE

Self-contained breathing

apparatus (SCBA), full

protective gear (flame and

chemical resistant).

[2][5]

Flash Point 55°C (literature value) [3]

Melting Point 165 - 170 °C [5]
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Caption: Workflow for responding to a cobalt(II) acetylacetonate fire.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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